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Compound of Interest

Compound Name: 1,1-Cyclohexanediethanol

Cat. No.: B184287 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 1,1-Cyclohexanediethanol (CAS No. 2658-

60-8) is not readily available. The following guidance is based on general safety protocols for

diols and data for the structural isomer 1,4-Cyclohexanedimethanol. It is imperative to handle

1,1-Cyclohexanediethanol with caution, assuming it may have hazards similar to or greater

than related compounds. Always consult with your institution's environmental health and safety

(EHS) department for specific guidance.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals engaged in handling 1,1-
Cyclohexanediethanol. Adherence to these procedures is critical for ensuring personal safety

and minimizing environmental impact.

Hazard Identification and Personal Protective Equipment
While specific hazard information for 1,1-Cyclohexanediethanol is limited, related diols may

cause skin and eye irritation.[1] Therefore, a conservative approach to personal protective

equipment (PPE) is recommended to prevent exposure.

Table 1: Recommended Personal Protective Equipment (PPE)
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PPE Category Specification Purpose

Eye Protection

Chemical splash goggles or

safety glasses with side

shields meeting EN166 (EU) or

OSHA 29 CFR 1910.133 (US)

standards.[2]

To prevent eye contact with the

chemical.[3]

Hand Protection

Chemically resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber). Inspect gloves for

integrity before each use.[4]

To avoid skin contact.[3]

Body Protection
A laboratory coat or impervious

clothing.[3]

To protect skin from accidental

splashes or spills.[3]

Respiratory Protection

Generally not required in a

well-ventilated area. If dust or

aerosols may be generated,

use a NIOSH-approved

respirator.[3]

To prevent inhalation of dust or

aerosols, particularly in areas

with inadequate ventilation.[3]

Operational Plan: Step-by-Step Handling Procedure
A systematic workflow is crucial for the safe handling of 1,1-Cyclohexanediethanol. The

following diagram outlines the procedural steps from preparation to post-handling.
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Figure 1. Experimental Workflow for Handling 1,1-Cyclohexanediethanol.

Experimental Protocol:
Pre-Handling Preparation:

Consult your institution's chemical hygiene plan and EHS guidelines.

Ensure that a safety shower and eyewash station are readily accessible.[2]

Have spill control materials (e.g., absorbent pads, sand) available.

Don Appropriate PPE:
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Wear all PPE as specified in Table 1 before entering the designated handling area.[3]

Work in a Ventilated Area:

Handle 1,1-Cyclohexanediethanol in a chemical fume hood or a well-ventilated

laboratory to minimize inhalation exposure.[3]

Handle the Chemical:

Avoid direct contact with skin and eyes.[3]

Do not eat, drink, or smoke in the handling area.[3]

Keep containers tightly closed when not in use.[2]

Post-Handling Procedures:

Collect all chemical waste in a designated, properly labeled container.[3]

Decontamination:

Thoroughly wash hands and any exposed skin with soap and water after handling.[3]

Clean the work area and any contaminated equipment.

Disposal Plan: Step-by-Step Waste Management
Proper disposal of 1,1-Cyclohexanediethanol and its containers is essential to prevent

environmental contamination and comply with regulations.
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Figure 2. Logical Relationship for the Disposal of 1,1-Cyclohexanediethanol.

Disposal Protocol:
Waste Collection:

Collect all waste containing 1,1-Cyclohexanediethanol, including contaminated

consumables, in a dedicated, compatible, and leak-proof container.[3]

Do not mix with other waste streams unless explicitly permitted by your institution's EHS

guidelines.[4]

Container Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"1,1-Cyclohexanediethanol".

Include the approximate concentration and any other components in the waste mixture.

Temporary Storage:
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Store the sealed waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.

The storage area should be under the control of laboratory personnel.

Arrange for Disposal:

Contact your institution's EHS department or a licensed chemical waste disposal

contractor to arrange for pickup and disposal.

Dispose of the chemical waste in accordance with all local, state, and federal regulations.

[3] Handle uncleaned containers as you would the product itself.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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